(3R)-piperidine-3-carbonitrile oxalic acid

• IUPAC Name: oxalic acid;(3R)-piperidine-3-carbonitrile
• InChI: InChI=1S/C6H10N2.C2H2O4/c7-4-6-2-1-3-8-5-6;3-1(4)2(5)6/h6,8H,1-3,5H2;(H,3,4)(H,5,6)/t6-;/m0./s1
• InChI Key: HNNODRZDKBPKLS-RGMNGODLSA-N
• Canonical SMILES: C1CC(CNC1)C#N.C(=O)(C(=O)O)O
• Isomeric SMILES: C1C[C@H](CNC1)C#N.C(=O)(C(=O)O)O
• Molecular Formula: C8H12N2O4
• Molecular Weight: 200.19 g/mol

Description

“(3R)-piperidine-3-carbonitrile oxalic acid” is a chemical compound with the CAS Number: 2227198-66-3. It has a molecular weight of 200.19.

Molecular Structure Analysis

The linear formula of “(3R)-piperidine-3-carbonitrile oxalic acid” is C8H12N2O4. The Inchi Code is 1S/C6H10N2.C2H2O4/c7-4-6-2-1-3-8-5-6;3-1(4)2(5)6/h6,8H,1-3,5H2;(H,3,4)(H,5,6)/t6-;/m0./s1.

Scientific Research Applications

In vitro Anticancer Activity

A study on pyrano[3,2-c]chromene derivatives, which involved a three-component condensation reaction including the use of piperidine as a catalyst, revealed in vitro anticancer activity against several cancer cell lines. The compounds synthesized showed excellent antitumor activity, particularly compounds 4e, 4f, and 4m, against mammary gland breast cancer (MCF-7), human colon cancer (HCT-116), and liver cancer (HepG-2) cell lines. These compounds were found to induce cell cycle arrest at the G2/M phases and trigger apoptosis in the tested cancer cells, highlighting the potential of (3R)-piperidine-3-carbonitrile derivatives in cancer treatment research (El-Agrody et al., 2020).

Synthesis of Highly Functionalized Compounds

In another study, 2-Oxo-5-(1-arylvinyl)-4-piperidin-1-yl-2,5-dihydrofuran-3-carbonitriles, which are related to (3R)-piperidine-3-carbonitrile, were synthesized through ring contraction of suitably functionalized 2H-pyran-2-ones. This study highlights the versatile synthetic applications of (3R)-piperidine-3-carbonitrile derivatives in creating highly functionalized compounds, which could have implications in various fields of chemical research (Sil et al., 2004).

Catalyst and Solvent Effects in Synthesis

A research investigation explored the effects of catalysts like piperidine in the multicomponent synthesis of pyridine-3,5-dicarbonitriles. The study systematically examined how different catalysts and solvents influence the yields and reaction times in the synthesis of complex compounds, demonstrating the critical role of (3R)-piperidine-3-carbonitrile derivatives in facilitating chemical reactions (Guo et al., 2009).

Thionations in Organic Synthesis

Another application involved the use of a P4S10-pyridine complex, with piperidine as a solvent, in thionations. This research showcased how (3R)-piperidine-3-carbonitrile derivatives can be employed in the synthesis of thionated compounds, offering a more synthetically useful and exceptionally selective approach compared to traditional methods (Bergman et al., 2011).

Synthesis of Serotonin 5-HT3 Receptor Antagonists

In the field of medicinal chemistry, a series of 2-(4-substituted piperazin-1-yl)-1,8-naphthyridine-3-carbonitriles were synthesized, showcasing the role of piperidine derivatives in creating potential therapeutic agents. These compounds were evaluated for their 5-HT3 receptor antagonism, marking another significant application in scientific research related to (3R)-piperidine-3-carbonitrile derivatives (Mahesh et al., 2004).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Future Directions

As for future directions, “(3R)-piperidine-3-carbonitrile oxalic acid” is offered as a building block for research. Its applications could be explored further in various fields of study.

Mechanism of Action

Target of Action

Piperidine is a common structure in many pharmaceuticals and its activity often depends on the specific compound it is part of. Oxalic acid, on the other hand, is a simple dicarboxylic acid which is a common metabolite in many organisms .

Mode of Action

The mode of action would depend on the specific targets of the compound. For example, oxalic acid can chelate with divalent ions like manganese or ferric ions .

Biochemical Pathways

Oxalic acid can be formed from pyruvate, which is carboxylated into oxaloacetate via the action of pyruvate carboxylase, or is derived from the tricarboxylic acid pathway (TCA) or the glyoxylate pathway .

Result of Action

The result of the compound’s action would depend on its specific targets and mode of action. Oxalic acid, for example, is involved in many processes such as pollutant bioremediation, wood degradation, biodeterioration processes, and rock weathering processes .

Action Environment

The action of this compound could be influenced by various environmental factors. For instance, the pH of the environment could affect the ionization state of oxalic acid, potentially influencing its activity .